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Compound of Interest

Compound Name: Silver citrate hydrate

Cat. No.: B3188314 Get Quote

An In-depth Technical Guide to Silver Citrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of

silver citrate hydrate, including its synthesis, mechanisms of action, and applications, with a

focus on quantitative data and experimental protocols.

General Information
Silver citrate hydrate is an inorganic compound formed by the coordination of silver ions with

citrate.[1] It is known for its antimicrobial properties, which are primarily driven by the release of

silver ions (Ag⁺).[1][2] The compound exists as a hydrate, with a variable number of water

molecules in its crystalline structure.[1]
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Identifier Value Reference

IUPAC Name
2-hydroxypropane-1,2,3-

tricarboxylic acid;silver;hydrate
[1][3]

Synonyms

Silver(I) citrate hydrate, Citric

acid trisilver salt hydrate,

Trisilver citrate

[2][4][5][6]

CAS Number
206986-90-5 (hydrate), 126-

45-4 (anhydrous)
[1][2][4][6][7][8]

Molecular Formula Ag₃C₆H₅O₇·xH₂O [2][4]

Molecular Weight 533.74 g/mol (as C₆H₁₀Ag₃O₈) [1][3]

512.71 g/mol (anhydrous) [7]

Physical Properties
Silver citrate hydrate is typically a white or off-white crystalline powder.[1][2][4] Its solubility is

a key characteristic, particularly its limited solubility in water and enhanced solubility in acidic

solutions.
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Property Value Reference

Appearance
White crystalline powder; Off-

white to light grey powder
[1][2][4][7]

Melting Point 170 °C (decomposes) [2][5][7]

Solubility in Water
1 part in 3500 parts water

(~0.286 g/L)
[1][7][9]

~0.3 g/L [1][9]

Corresponds to 285 ppm of

Ag⁺ ions
[1][7][9]

Solubility in other solvents More soluble in boiling water [7][8]

Very soluble in dilute nitric acid

and ammonia
[7][8]

Soluble in citric acid solutions [7][9]

Chemical Properties
The chemical behavior of silver citrate hydrate is largely defined by its stability, decomposition

profile, and its interactions in solution, particularly with citric acid.
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Property Description Reference

Stability

Stable under recommended

storage conditions. It is light-

sensitive.

[4][7]

Incompatibilities Strong oxidizing agents. [7]

Thermal Decomposition

Decomposes at 170 °C.

Exhibits a distinct exothermic

decomposition to elemental

silver between 200°C and

210°C in an inert atmosphere,

releasing approximately 220

J/g of energy.

[2][7][9][10]

Hazardous Decomposition

Under fire conditions, forms

carbon oxides and silver/silver

oxides.

[7]

Dissolution in Citric Acid

Dissolves in citric acid

solutions due to the formation

of soluble complexes with the

general formula

[Ag₃(C₆H₅O₇)ₙ₊₁]³ⁿ⁻. The

maximum achievable

concentration of Ag(I) is 23-25

g/L in citric acid concentrations

of at least 4 mol/L.

[1][9][10]

Crystallization

In solutions containing more

than 13-15 g/L of Ag(I),

crystallization of

[Ag₃C₆H₅O₇]ₓ·nH₂O can occur

over time.

[1][9]

Experimental Protocols: Synthesis
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Silver citrate can be synthesized via several precipitation methods. The general procedure

involves mixing aqueous solutions of a silver salt (commonly silver nitrate) with a citrate source

or a pH-adjusting agent.

General Synthesis Protocol
A common laboratory-scale synthesis involves the following steps:

Prepare separate aqueous solutions of the reactants (e.g., silver nitrate and sodium citrate)

in stoichiometric amounts.

Mix the solutions in a beaker under magnetic stirring.

Continue stirring for approximately 30 minutes to ensure complete precipitation.

Separate the resulting white precipitate of silver citrate from the solution by filtration.

Rinse the precipitate with deionized water to remove any soluble byproducts.

Dry the final product.[9]

Synthesis Routes
Three primary routes are commonly cited:

Sodium Citrate Route: This is a direct precipitation reaction between silver nitrate and

sodium citrate.[1][9]

Reaction: 3 AgNO₃ + Na₃C₆H₅O₇ → Ag₃C₆H₅O₇↓ + 3 NaNO₃[9]

Sodium Hydroxide Route: In this method, the pH of a solution containing silver nitrate and

citric acid is adjusted with sodium hydroxide to facilitate the precipitation of silver citrate.[1][9]

Ammonium Hydroxide Route: Ammonium hydroxide is used to create favorable precipitation

conditions from a mixture of silver nitrate and citric acid.[1][9]
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Diagram 1: General experimental workflow for the synthesis of silver citrate hydrate.

Antimicrobial Mechanism of Action
The potent antimicrobial activity of silver citrate hydrate is a multi-faceted process, primarily

mediated by the release of silver ions (Ag⁺) which target multiple sites in microbial cells.

Cell Membrane Adhesion: Silver ions are released from the citrate complex and, due to their

positive charge, are electrostatically attracted to the negatively charged microbial cell

surface.[11]

Thiol Group Interaction: Ag⁺ ions exhibit a high affinity for sulfur-containing thiol groups (-SH)

present in the proteins and enzymes of the microbial cell membrane.[12][13]

Membrane Disruption: The binding of Ag⁺ to these key proteins disrupts their structure and

function, leading to increased membrane permeability and the eventual rupture of the cell

wall.[11][12]

Intracellular Damage: Silver ions that penetrate the cell can further wreak havoc by:
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Generating Reactive Oxygen Species (ROS): This induces oxidative stress, damaging

intracellular components.[14]

Binding to DNA: Ag⁺ can interact with the DNA, causing it to condense and preventing

replication.[15]

Inhibiting Enzymes: The ions can deactivate essential intracellular enzymes, halting

metabolic processes.[13]

Disrupting Signal Transduction: Silver can interfere with protein phosphorylation,

disrupting cellular signaling pathways and potentially triggering apoptosis.[11][14]
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Diagram 2: Antimicrobial signaling pathway of silver citrate hydrate.

Applications in Research and Drug Development
The unique properties of silver citrate hydrate make it a valuable compound in various fields.

Antimicrobial Formulations: It serves as an active ingredient in wound dressings, antiseptic

creams, and coatings for medical devices to prevent infections.[2][6]

Preservative Systems: In cosmetics and personal care products like deodorants and

skincare, it acts as a preservative to inhibit microbial growth.[2][6][7]

Drug Delivery: Its low water solubility can be advantageous for creating controlled-release

systems, allowing for a sustained antimicrobial effect.[1]

Dental Materials: The compound is incorporated into dental materials for its biocompatibility

and ability to combat oral pathogens.[2]

Research Reagent: It is used in laboratories for the synthesis of other silver-containing

compounds and silver nanoparticles.[2][4]

Safety and Handling
Proper handling of silver citrate hydrate is essential to minimize risks.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab

coat.[5] In case of dust, use a respirator.[5]

Handling: Avoid creating dust.[7][16] Use in a well-ventilated area.[16]

Storage: Store in a cool, dry, and well-ventilated place.[4][16] Keep containers tightly closed

and protected from light.[4][16][17]

First Aid:

Eyes: Rinse cautiously with water for several minutes.[5]

Skin: Wash with plenty of water.[5]
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Inhalation: Move to fresh air.[5]

Disposal: Dispose of contents/container in accordance with local, regional, national, and

international regulations.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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